Cas no 26676-02-8 (2,4(1H,3H)-Pyrimidinedione, 3-phenyl-6-(trifluoromethyl)-)

• Product Name: 2,4(1H,3H)-Pyrimidinedione, 3-phenyl-6-(trifluoromethyl)-
• CAS No: 26676-02-8
• MF: C₁₁H₇F₃N₂O₂
• MW: 256.180692911148
• CID: 1427902
• PubChem ID: 1481710
• Update Time: 2025-04-20

2,4(1H,3H)-Pyrimidinedione, 3-phenyl-6-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione, 3-phenyl-6-(trifluoromethyl)-
• SCHEMBL11785182
• AKOS015993175
• 3-phenyl-6-(trifluoromethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione
• CS-0359247
• MFCD03102547
• 6T-0246
• 26676-02-8
• 2-Hydroxy-3-phenyl-6-(trifluoromethyl)pyrimidin-4(3H)-one
• 2-hydroxy-3-phenyl-6-(trifluoromethyl)-3,4-dihydropyrimidin-4-one
• VDLYSLFSLYOAQU-UHFFFAOYSA-N
• BBA67602
• 3-phenyl-6-(trifluoromethyl)-1H-pyrimidine-2,4-dione
• 2-hydroxy-3-phenyl-6-(trifluoromethyl)-4(3H)-pyrimidinone

• Inchi： 1S/C11H7F3N2O2/c12-11(13,14)8-6-9(17)16(10(18)15-8)7-4-2-1-3-5-7/h1-6H,(H,15,18)
• InChI Key： VDLYSLFSLYOAQU-UHFFFAOYSA-N
• SMILES： FC(C1=CC(N(C(N1)=O)C1C=CC=CC=1)=O)(F)F

Computed Properties

• Exact Mass: 256.04601
• Monoisotopic Mass: 256.04596196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• PSA: 49.41

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones